4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-[3-(dimethylamino)propyl]-5-(2-furyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 618407-49-1
Cat. No.: VC6706046
Molecular Formula: C22H24N2O6
Molecular Weight: 412.442
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 618407-49-1 |
|---|---|
| Molecular Formula | C22H24N2O6 |
| Molecular Weight | 412.442 |
| IUPAC Name | (4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-[3-(dimethylamino)propyl]-5-(furan-2-yl)pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C22H24N2O6/c1-23(2)8-4-9-24-19(16-5-3-10-28-16)18(21(26)22(24)27)20(25)14-6-7-15-17(13-14)30-12-11-29-15/h3,5-7,10,13,19,25H,4,8-9,11-12H2,1-2H3/b20-18+ |
| Standard InChI Key | FQYARLRFGYTLAP-UHFFFAOYSA-N |
| SMILES | CN(C)CCCN1C(C(=C(C2=CC3=C(C=C2)OCCO3)O)C(=O)C1=O)C4=CC=CO4 |
Introduction
Chemical Identity and Structural Features
Molecular Composition
The compound’s molecular formula is C₂₃H₂₆N₂O₆, with a molecular weight of 426.46 g/mol . Its IUPAC name reflects a polycyclic architecture:
-
A 2,3-dihydro-1,4-benzodioxin moiety (a benzene ring fused to a 1,4-dioxane ring).
-
A pyrrol-2-one core substituted at positions 1, 3, 4, and 5.
-
Functional groups include a 3-(dimethylamino)propyl chain at position 1, a 2-furyl group at position 5, and a hydroxy group at position 3 .
Structural Analogues
Comparative analysis with related compounds reveals key substituent variations:
These analogues highlight how substituent modifications influence molecular weight and potential bioactivity.
Synthesis and Manufacturing
Synthetic Pathways
The synthesis of this compound likely follows multi-step protocols common to benzodioxin-pyrrolone hybrids:
-
Benzodioxin Carbonyl Formation: Introduction of the benzodioxin-carbonyl group via Friedel-Crafts acylation or Suzuki coupling.
-
Pyrrol-2-one Functionalization: Alkylation at position 1 using 3-(dimethylamino)propyl halides, followed by furyl group incorporation via nucleophilic substitution .
-
Hydroxylation: Selective oxidation or hydroxylation at position 3 to introduce the hydroxy group .
| Supplier | Nationality | Purity | Package Size |
|---|---|---|---|
| OTAVA Chemicals | Ukraine | ≥90% | 5 μmol |
| VITAS-M Laboratory | Russia | ≥90% | 1 mg |
| Interbioscreen Ltd. | Finland | ≥92% | 1 mg |
| Specs | Netherlands | - | - |
These suppliers cater primarily to research institutions, emphasizing small-scale distribution.
Physicochemical Properties
Predicted Properties
While experimental data for the target compound remains scarce, computational models for analogues suggest:
Solubility and Stability
The compound’s solubility profile is influenced by its polar functional groups:
-
Hydrophilic Regions: Hydroxy and dimethylamino groups enhance water solubility.
-
Hydrophobic Regions: Benzodioxin and furyl moieties promote lipid solubility.
Stability under ambient conditions is likely moderate, with degradation risks at high temperatures or extreme pH.
Biological Activity and Research Implications
Mechanistic Insights
Benzodioxin derivatives are known to interact with biological targets such as:
-
Enzyme Inhibition: Modulation of cytochrome P450 enzymes due to the benzodioxin moiety.
-
Receptor Binding: Potential affinity for serotonin or dopamine receptors, inferred from structural similarities to psychoactive compounds .
Comparative Bioactivity
Analogues with methoxyphenyl substituents exhibit anti-inflammatory and antimicrobial activities in preliminary assays. The target compound’s furyl group may enhance metabolic stability compared to methoxy-substituted variants .
Applications and Future Directions
Pharmaceutical Development
-
Central Nervous System (CNS) Agents: Structural resemblance to citalopram derivatives suggests potential antidepressant applications .
-
Anticancer Research: Benzodioxin-pyrrolone hybrids have shown apoptotic effects in cancer cell lines.
Industrial and Academic Use
-
Chemical Probes: Utility in studying enzyme mechanisms or receptor-ligand interactions.
-
Synthetic Intermediates: Serve as precursors for more complex heterocycles.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume